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Zopolrestat Compound Overview

Zopolrestat is a small molecule drug that was investigated as a potent inhibitor of aldose reductase, an

enzyme involved in the polyol pathway linked to diabetic complications [1]. It reached Phase 3 clinical trials

for diabetic neuropathies but was ultimately discontinued and is not approved for medical use [2] [3] [1].

Key Quantitative Data

The table below summarizes available quantitative data for Zopolrestat.

Property Value Description / Conditions Source

IC₅₀ (Aldose Reductase) 3.1 nM In vitro enzyme inhibition [4]. [4]

ED₅₀ (Rat Sciatic Nerve) 1.9 mg/kg Oral dose to reverse elevated sorbitol [4]. [4]

ED₅₀ (Rat Retina) 17.6 mg/kg Oral dose to reverse elevated sorbitol [4]. [4]

ED₅₀ (Rat Lens) 18.4 mg/kg Oral dose to reverse elevated sorbitol [4]. [4]

Molecular Weight 419.38 g/mol [4] [4]
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Property Value Description / Conditions Source

Molecular Formula C₁₉H₁₂F₃N₃O₃S [3] [4] [1] [1]

CAS Registry Number 110703-94-1 [3] [4] [1] [1]

Mechanism of Action and Pathway

Zopolrestat inhibits the enzyme aldose reductase (ALR2) [2] [3] [4]. In hyperglycemic conditions, excess

glucose is shunted into the polyol pathway, where aldose reductase converts it to sorbitol, contributing to

diabetic complications [2]. The following diagram illustrates this pathway and Zopolrestat's role.
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Diagram Title: Polyol Pathway and Zopolrestat Inhibition.
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FAQs and Troubleshooting

Q1: What is the primary target and mechanism of Zopolrestat? A1: Zopolrestat is a potent and specific

inhibitor of aldose reductase (AKR1B1) [3] [4]. It works by blocking the first step of the polyol pathway,

preventing the conversion of glucose to sorbitol under high glucose conditions, thereby mitigating

downstream cellular stress and damage [2].

Q2: Why was Zopolrestat withdrawn from clinical development? A2: Despite its potent inhibitory

activity, Zopolrestat, along with several other aldose reductase inhibitors (e.g., tolrestat, sorbinil), was

withdrawn from clinical trials [2]. The clinical efficacy was often unsatisfactory, with some compounds

showing deleterious side effects. The inconsistent results were attributed to the complex crosstalk between

metabolic pathways in diabetic complications, where inhibiting ALR2 alone may not be sufficient to control

downstream events [2].

Q3: I cannot find data on Zopolrestat's metabolites. Where should I look? A3: The lack of publicly

available metabolite data is a known information gap. To proceed:

Consult Specialized Databases: Search in-depth pharmacokinetic and metabolic databases.

Review Patent Literature: The original patent filings for Zopolrestat (from its developer, Pfizer) may
contain preclinical ADME (Absorption, Distribution, Metabolism, Excretion) data not found in general

scientific articles.
Consider In Silico Prediction: Use the provided SMILES string
(OC(=O)Cc1nn(Cc2nc3cc(ccc3s2)C(F)(F)F)c(=O)c2ccccc12) [4] with bioinformatics and
cheminformatics software to generate computational predictions of potential metabolic sites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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